molecular formula C18H16N2O2 B270230 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide

2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide

Cat. No. B270230
M. Wt: 292.3 g/mol
InChI Key: YCELUWDMOFEUMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide, also known as MQA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. MQA is a derivative of quinoline, a heterocyclic compound that has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and transcription. Moreover, 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is involved in various physiological processes.
Biochemical and Physiological Effects:
2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the suppression of tumor growth. 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has also been shown to reduce the levels of reactive oxygen species (ROS) in the body, which are known to cause oxidative damage to cells and tissues. Moreover, 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has been found to enhance the activity of the immune system, making it a potential candidate for immunotherapy.

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has several advantages as a chemical compound for laboratory experiments. It is readily available, easy to synthesize, and has a high purity and yield. Moreover, 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has been extensively studied for its biological activities, making it a well-characterized compound. However, there are also some limitations to using 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide in laboratory experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide. One area of interest is the development of new drug candidates based on 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another area of interest is the investigation of the mechanism of action of 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide and its effects on different cell types and tissues. Moreover, there is a need for further research on the pharmacokinetics and pharmacodynamics of 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide, including its toxicity and bioavailability in the body. Overall, 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide is a promising compound with potential applications in various fields of research, and further studies are needed to fully explore its potential.

Synthesis Methods

2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide can be synthesized using various methods, including the condensation of 2-methoxybenzaldehyde and 8-aminoquinoline in the presence of acetic anhydride and glacial acetic acid. Another method involves the reaction of 2-methoxybenzaldehyde and 8-hydroxyquinoline in the presence of acetic acid and acetic anhydride. Both methods yield 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide with high purity and yield.

Scientific Research Applications

2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer, antimalarial, and antitumor activities. 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Moreover, 2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide has been found to possess antibacterial, antifungal, and antiviral activities, making it a promising candidate for the development of new antibiotics and antiviral drugs.

properties

Product Name

2-(2-methoxyphenyl)-N-(8-quinolinyl)acetamide

Molecular Formula

C18H16N2O2

Molecular Weight

292.3 g/mol

IUPAC Name

2-(2-methoxyphenyl)-N-quinolin-8-ylacetamide

InChI

InChI=1S/C18H16N2O2/c1-22-16-10-3-2-6-14(16)12-17(21)20-15-9-4-7-13-8-5-11-19-18(13)15/h2-11H,12H2,1H3,(H,20,21)

InChI Key

YCELUWDMOFEUMX-UHFFFAOYSA-N

SMILES

COC1=CC=CC=C1CC(=O)NC2=CC=CC3=C2N=CC=C3

Canonical SMILES

COC1=CC=CC=C1CC(=O)NC2=CC=CC3=C2N=CC=C3

Origin of Product

United States

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